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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Fipronil-13C6, an isotopically

labeled form of the broad-spectrum insecticide Fipronil. This document is intended for use by

researchers, scientists, and professionals in drug development who are utilizing Fipronil-13C6
as an internal standard or in other research applications.[1]

Safety Data Sheet (SDS) Summary for Fipronil-13C6
While a specific Safety Data Sheet for Fipronil-13C6 is not readily available, the following

information is compiled from various SDSs for Fipronil. The isotopic labeling with Carbon-13 is

not expected to alter the chemical hazards significantly.

1.1 Hazards Identification

GHS Classification: Toxic if swallowed, in contact with skin, or if inhaled.[2] Causes damage

to organs (Central Nervous System, Kidney) through prolonged or repeated exposure.[3][4]

Very toxic to aquatic life with long-lasting effects.[5][6]

Signal Word: Danger[2][3]

Hazard Statements:

H301+H311+H331: Toxic if swallowed, in contact with skin or if inhaled.[2][6]
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H372: Causes damage to organs through prolonged or repeated exposure.[2][4]

H410: Very toxic to aquatic life with long lasting effects.[5][6]

Precautionary Statements:

P260: Do not breathe dust/fume/gas/mist/vapors/spray.[3][4]

P273: Avoid release to the environment.[4][5]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[2][3][7]

P301+P310: IF SWALLOWED: Immediately call a POISON CENTER/doctor.[2][6]

P302+P352: IF ON SKIN: Wash with plenty of water.[2]

P405: Store locked up.[2][6]

1.2 First-Aid Measures

Inhalation: Remove victim to fresh air and keep at rest in a position comfortable for

breathing. Call a POISON CENTER or doctor/physician.[7]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.[7]

Get immediate medical attention.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[2] Seek medical advice if irritation persists.

Ingestion: Do NOT induce vomiting. Immediately call a POISON CENTER or

doctor/physician. Rinse mouth.[7]

1.3 Handling and Storage

Handling: Use only outdoors or in a well-ventilated area.[3][7] Avoid breathing dust.[2] Wash

hands thoroughly after handling.[7]

Storage: Store locked up in a well-ventilated place.[2][7] Keep container tightly closed.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.carlroth.com/medias/SDB-0925-DE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNjA0Mjd8YXBwbGljYXRpb24vcGRmfGFETmxMMmhqWWk4NU1qSTBOalV4T0RrNE9URXdMMU5FUWw4d09USTFYMFJGWDBWT0xuQmtaZ3wzMWVjYjMyMGIzOTNlYWM1OTBlZjRmZmNlNTI5ZWZiOTUwMTBlMjE2Y2I1MmY5MDI3NTRlNjMxZmQ2MjMzOWRk
https://www.genfarm.com.au/sites/genfarm/files/2021-07/documents/SDS_GNF%20FIPRONIL%20200%20INSECTICIDE.pdf
https://www.merck.com/docs/product/safety-data-sheets/ah-sds/Fipronil%20Formulation_AH_ZA_6N.pdf
https://www.cpachem.com/msds?num=SB5280&dnl=sd_-_Fipronil_%5BCAS_120068-37-3%5D_%28SB5280%29_%28EU%29.pdf
https://www.merck.com/docs/product/safety-data-sheets/ah-sds/Fipronil%20Formulation_AH_US_EN.pdf
https://www.genfarm.com.au/sites/genfarm/files/2021-07/documents/SDS_GNF%20FIPRONIL%20200%20INSECTICIDE.pdf
https://www.genfarm.com.au/sites/genfarm/files/2021-07/documents/SDS_GNF%20FIPRONIL%20200%20INSECTICIDE.pdf
https://www.merck.com/docs/product/safety-data-sheets/ah-sds/Fipronil%20Formulation_AH_ZA_6N.pdf
https://www.carlroth.com/medias/SDB-0925-DE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNjA0Mjd8YXBwbGljYXRpb24vcGRmfGFETmxMMmhqWWk4NU1qSTBOalV4T0RrNE9URXdMMU5FUWw4d09USTFYMFJGWDBWT0xuQmtaZ3wzMWVjYjMyMGIzOTNlYWM1OTBlZjRmZmNlNTI5ZWZiOTUwMTBlMjE2Y2I1MmY5MDI3NTRlNjMxZmQ2MjMzOWRk
https://www.merck.com/docs/product/safety-data-sheets/ah-sds/Fipronil%20Formulation_AH_US_EN.pdf
https://www.fishersci.com/store/msds?partNumber=AC465570050&productDescription=FIPRONIL+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.carlroth.com/medias/SDB-0925-DE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNjA0Mjd8YXBwbGljYXRpb24vcGRmfGFETmxMMmhqWWk4NU1qSTBOalV4T0RrNE9URXdMMU5FUWw4d09USTFYMFJGWDBWT0xuQmtaZ3wzMWVjYjMyMGIzOTNlYWM1OTBlZjRmZmNlNTI5ZWZiOTUwMTBlMjE2Y2I1MmY5MDI3NTRlNjMxZmQ2MjMzOWRk
https://www.cpachem.com/msds?num=SB5280&dnl=sd_-_Fipronil_%5BCAS_120068-37-3%5D_%28SB5280%29_%28EU%29.pdf
https://www.carlroth.com/medias/SDB-0925-DE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNjA0Mjd8YXBwbGljYXRpb24vcGRmfGFETmxMMmhqWWk4NU1qSTBOalV4T0RrNE9URXdMMU5FUWw4d09USTFYMFJGWDBWT0xuQmtaZ3wzMWVjYjMyMGIzOTNlYWM1OTBlZjRmZmNlNTI5ZWZiOTUwMTBlMjE2Y2I1MmY5MDI3NTRlNjMxZmQ2MjMzOWRk
https://www.carlroth.com/medias/SDB-0925-DE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNjA0Mjd8YXBwbGljYXRpb24vcGRmfGFETmxMMmhqWWk4NU1qSTBOalV4T0RrNE9URXdMMU5FUWw4d09USTFYMFJGWDBWT0xuQmtaZ3wzMWVjYjMyMGIzOTNlYWM1OTBlZjRmZmNlNTI5ZWZiOTUwMTBlMjE2Y2I1MmY5MDI3NTRlNjMxZmQ2MjMzOWRk
https://www.cpachem.com/msds?num=SB5280&dnl=sd_-_Fipronil_%5BCAS_120068-37-3%5D_%28SB5280%29_%28EU%29.pdf
https://www.fishersci.com/store/msds?partNumber=AC465570050&productDescription=FIPRONIL+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC465570050&productDescription=FIPRONIL+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.carlroth.com/medias/SDB-0925-DE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNjA0Mjd8YXBwbGljYXRpb24vcGRmfGFETmxMMmhqWWk4NU1qSTBOalV4T0RrNE9URXdMMU5FUWw4d09USTFYMFJGWDBWT0xuQmtaZ3wzMWVjYjMyMGIzOTNlYWM1OTBlZjRmZmNlNTI5ZWZiOTUwMTBlMjE2Y2I1MmY5MDI3NTRlNjMxZmQ2MjMzOWRk
https://www.fishersci.com/store/msds?partNumber=AC465570050&productDescription=FIPRONIL+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.merck.com/docs/product/safety-data-sheets/ah-sds/Fipronil%20Formulation_AH_US_EN.pdf
https://www.fishersci.com/store/msds?partNumber=AC465570050&productDescription=FIPRONIL+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.carlroth.com/medias/SDB-0925-DE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNjA0Mjd8YXBwbGljYXRpb24vcGRmfGFETmxMMmhqWWk4NU1qSTBOalV4T0RrNE9URXdMMU5FUWw4d09USTFYMFJGWDBWT0xuQmtaZ3wzMWVjYjMyMGIzOTNlYWM1OTBlZjRmZmNlNTI5ZWZiOTUwMTBlMjE2Y2I1MmY5MDI3NTRlNjMxZmQ2MjMzOWRk
https://www.fishersci.com/store/msds?partNumber=AC465570050&productDescription=FIPRONIL+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.carlroth.com/medias/SDB-0925-DE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNjA0Mjd8YXBwbGljYXRpb24vcGRmfGFETmxMMmhqWWk4NU1qSTBOalV4T0RrNE9URXdMMU5FUWw4d09USTFYMFJGWDBWT0xuQmtaZ3wzMWVjYjMyMGIzOTNlYWM1OTBlZjRmZmNlNTI5ZWZiOTUwMTBlMjE2Y2I1MmY5MDI3NTRlNjMxZmQ2MjMzOWRk
https://www.fishersci.com/store/msds?partNumber=AC465570050&productDescription=FIPRONIL+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15576721?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physicochemical and Toxicological Data
The following tables summarize the key quantitative data for Fipronil.

Table 1: Physical and Chemical Properties of Fipronil

Property Value Reference

Molecular Formula C₁₂H₄Cl₂F₆N₄OS [8]

Molar Mass 437.14 g/mol [8][9]

Appearance White to yellow solid/powder [7][9]

Melting Point 200 - 201 °C [7][8]

Water Solubility
1.9 mg/L (pH 5), 2.4 mg/L (pH

9) at 20 °C
[9][10]

Vapor Pressure 2.8 x 10⁻⁹ mmHg at 25 °C [9]

Octanol-Water Partition

Coefficient (Kow)
1.00 x 10⁴ [9]

Table 2: Toxicological Data for Fipronil
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Endpoint Species Value Reference

Acute Oral LD₅₀ Rat 97 mg/kg [9]

Acute Oral LD₅₀ Mouse 95 mg/kg [9]

Acute Dermal LD₅₀ Rat >2000 mg/kg [9]

Acute Dermal LD₅₀ Rabbit 354 mg/kg [9]

Acute Oral LD₅₀

(Bobwhite Quail)
Bird 11.3 mg/kg [9][11]

Acute Oral LD₅₀

(Mallard Duck)
Bird >2150 mg/kg [11]

IC₅₀ (Cockroach

GABA receptor)
Insect 30 nM [1]

IC₅₀ (Rat GABA

receptor)
Mammal 1600 nM [1]

Mechanism of Action and Signaling Pathway
Fipronil is a phenylpyrazole insecticide that disrupts the central nervous system of insects.[8]

Its primary mode of action is the blockage of ligand-gated ion channels, specifically the GABAₐ

(gamma-aminobutyric acid) receptors and glutamate-gated chloride (GluCl) channels.[8] This

blockage prevents the influx of chloride ions, leading to hyperexcitation of the insect's nerves

and muscles, resulting in paralysis and death.[8][12] Fipronil exhibits selectivity for insect GABA

receptors over mammalian receptors, contributing to its targeted toxicity.[8][13]
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Caption: Fipronil's mechanism of action on insect nerve cells.

Experimental Protocols
Fipronil-13C6 is primarily used as an internal standard for the quantification of Fipronil and its

metabolites in various matrices.[1] Below is a generalized experimental workflow for such an

analysis using Gas Chromatography-Mass Spectrometry (GC-MS).

4.1 General Analytical Workflow for Fipronil Quantification

This protocol outlines a common method for the analysis of Fipronil residues in a sample

matrix.
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Caption: Generalized workflow for Fipronil analysis using an internal standard.
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4.2 Detailed Methodologies

1. Sample Preparation:

A representative sample is collected and homogenized.
A known amount of the sample is weighed into a centrifuge tube.

2. Internal Standard Spiking:

A precise volume of Fipronil-13C6 solution of a known concentration is added to the
sample. This serves as the internal standard for accurate quantification.

3. Extraction:

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is often
employed for extraction.[14]
Acetonitrile is typically added to the sample, followed by a salt mixture (e.g., magnesium
sulfate, sodium chloride) to induce phase separation.
The mixture is shaken vigorously and then centrifuged.

4. Cleanup:

An aliquot of the supernatant (acetonitrile layer) is transferred to a clean tube containing a
cleanup sorbent (e.g., PSA, C18).
This step removes interfering matrix components.
The mixture is vortexed and centrifuged.

5. Concentration and Reconstitution:

The cleaned extract is transferred to a new tube and evaporated to dryness under a gentle
stream of nitrogen.
The residue is reconstituted in a suitable solvent (e.g., acetone or toluene) for GC-MS
analysis.[14][15]

6. GC-MS Analysis:

An aliquot of the reconstituted sample is injected into the GC-MS system.
Gas Chromatography separates the analytes based on their volatility and interaction with the
column stationary phase.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b15576721?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/25905754/
https://pubmed.ncbi.nlm.nih.gov/25905754/
https://19january2017snapshot.epa.gov/sites/production/files/2014-12/documents/446055-04-w.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15576721?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mass Spectrometry detects and quantifies the target analytes (Fipronil and Fipronil-13C6)
based on their mass-to-charge ratio.

7. Quantification:

The concentration of Fipronil in the original sample is calculated by comparing the peak area
of the Fipronil analyte to the peak area of the Fipronil-13C6 internal standard.

This technical guide provides essential information for the safe handling and effective use of

Fipronil-13C6 in a research setting. For more detailed information, always refer to the specific

product documentation and relevant scientific literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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